Cas no 819814-02-3 (Quinolinium, 6-methyl-1-(phenylmethyl)-, bromide)

Quinolinium, 6-methyl-1-(phenylmethyl)-, bromide structure
819814-02-3 structure
Product Name:Quinolinium, 6-methyl-1-(phenylmethyl)-, bromide
CAS No:819814-02-3
MF:C17H16BrN
MW:314.219643592834
CID:702298
PubChem ID:67368583
Update Time:2025-04-19

Quinolinium, 6-methyl-1-(phenylmethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

    • Quinolinium, 6-methyl-1-(phenylmethyl)-, bromide
    • 1-benzyl-6-methylquinolin-1-ium,bromide
    • 1-Benzyl-6-methylquinolin-1-ium bromide
    • DTXSID60737183
    • SCHEMBL2336705
    • 819814-02-3
    • n-benzyl-6-methylquinolinium bromide
    • Inchi: 1S/C17H16N.BrH/c1-14-9-10-17-16(12-14)8-5-11-18(17)13-15-6-3-2-4-7-15;/h2-12H,13H2,1H3;1H/q+1;/p-1
    • InChI Key: WCVLKPBIXBZTLW-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]1(=CC=CC2C=C(C)C=CC1=2)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 313.04661g/mol
  • Monoisotopic Mass: 313.04661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

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